Methyl 3-(allyloxy)-4-iodobenzoate

• IUPAC Name: methyl 4-iodo-3-prop-2-enoxybenzoate
• InChI: InChI=1S/C11H11IO3/c1-3-6-15-10-7-8(11(13)14-2)4-5-9(10)12/h3-5,7H,1,6H2,2H3
• InChI Key: WHIBIKNLTSUVFG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)I)OCC=C
• Molecular Formula: C11H11IO3
• Molecular Weight: 318.11 g/mol

Description

Methyl 3-(allyloxy)-4-iodobenzoate is a useful research compound. Its molecular formula is C11H11IO3 and its molecular weight is 318.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-4-iodobenzoate (2.0 g, 7.2 mmol) is dissolved in DMF (25 ml) in a dry flask under nitrogen. Allyl bromide (0.65 ml, 7.55 mmol) is added drop-wise, followed by the careful addition of 60% NaH (303 mg, 7.55 mmol). The reaction is stirred overnight at RT and then is diluted with H2O (30 ml). The mixture is extracted with EtOAc (3×30 ml), and the combined organics are washed with 50% saturated NaCl (4×25 ml), dried (MgSO4), filtered, and concentrated under high vacuum to an oil that solidified upon standing. The volatiles are removed in vacuo to obtain 2.28 g (100%) of methyl 3-(allyloxy)-4-iodobenzoate as a tan solid. HRMS (FAB) calcd for C11H11IO3+H: 318.9833, found 318.9831 (M+H)+.